Cas no 633313-97-0 (3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole)
633313-97-0 structure
Product Name:3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:633313-97-0
MF:C14H8ClN3O3
MW:301.684621810913
CID:2790421
PubChem ID:12981903
Update Time:2025-04-21
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
- DTXSID30514322
- 633313-97-0
-
- Inchi: 1S/C14H8ClN3O3/c15-11-3-1-2-10(8-11)13-16-14(21-17-13)9-4-6-12(7-5-9)18(19)20/h1-8H
- InChI Key: VUPFXECCPBUKMG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NOC(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 301.0254188Da
- Monoisotopic Mass: 301.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 84.7Ų
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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